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Compound of Interest

Compound Name: But-3-ynal

Cat. No.: B1197866

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of but-3-ynal as a
versatile precursor in Sonogashira cross-coupling reactions. This powerful carbon-carbon
bond-forming reaction allows for the synthesis of a wide array of conjugated enynals, which are
valuable intermediates in the synthesis of complex molecules, including pharmaceuticals and
natural products.[1]

But-3-ynal's unique structure, featuring a terminal alkyne and an aldehyde functionality, makes
it a valuable building block in organic synthesis. The terminal alkyne allows for its participation
in palladium-catalyzed cross-coupling reactions, while the aldehyde group can be used for
subsequent transformations.

Core Concepts

The Sonogashira reaction is a cross-coupling reaction that forms a carbon-carbon bond
between a terminal alkyne and an aryl or vinyl halide.[1] The reaction is typically catalyzed by a
palladium complex and a copper(l) co-catalyst in the presence of a base.[1] The reaction can
be carried out under mild conditions, tolerates a wide range of functional groups, and is a
cornerstone of modern organic synthesis.[1]

General Reaction Scheme:

Reaction Mechanisms
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The Sonogashira reaction proceeds through two interconnected catalytic cycles: a palladium
cycle and a copper cycle.

Catalytic Cycles of the Sonogashira Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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